Cas no 2248282-51-9 (Tert-butyl 2-amino-3-methylimidazole-4-carboxylate)

• Product Name: Tert-butyl 2-amino-3-methylimidazole-4-carboxylate
• CAS No: 2248282-51-9
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6558529
• PubChem ID: 137940873
• Update Time: 2025-10-29

Tert-butyl 2-amino-3-methylimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248282-51-9
• Tert-butyl 2-amino-3-methylimidazole-4-carboxylate
• EN300-6510698
• tert-butyl 2-amino-1-methyl-1H-imidazole-5-carboxylate

• Inchi： 1S/C9H15N3O2/c1-9(2,3)14-7(13)6-5-11-8(10)12(6)4/h5H,1-4H3,(H2,10,11)
• InChI Key： XTWFXMFZZNRZFL-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(N)N1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl 2-amino-3-methylimidazole-4-carboxylate

Tert-butyl 2-amino-3-methylimidazole-4-carboxylate (CAS No. 2248282-51-9)

Tert-butyl 2-amino-3-methylimidazole-4-carboxylate, with the CAS number 2248282-51-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied due to their unique chemical properties and potential applications in drug discovery and material science.

The structure of Tert-butyl 2-amino-3-methylimidazole-4-carboxylate comprises a central imidazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The imidazole ring is substituted with a tert-butyl group at the 4-position, an amino group at the 2-position, and a methyl group at the 3-position. These substituents significantly influence the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the potential of imidazole derivatives in various therapeutic areas. For instance, research has shown that certain imidazole-containing compounds exhibit anti-inflammatory, antioxidant, and anticancer properties. The presence of the tert-butyl group in this compound adds bulk to the molecule, potentially enhancing its lipophilicity and bioavailability. This makes it a promising candidate for drug delivery systems and targeted therapy.

In terms of synthesis, Tert-butyl 2-amino-3-methylimidazole-4-carboxylate can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have also explored green chemistry approaches to synthesize this compound, minimizing environmental impact while maintaining high yields.

The biological evaluation of this compound has revealed interesting findings. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that this compound may exhibit selective cytotoxicity against cancer cells, making it a candidate for further investigation in oncology research.

From a pharmacokinetic perspective, the tert-butyl group in Tert-butyl 2-amino-3-methylimidazole-4-carboxylate may influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for determining its suitability as a drug candidate. Ongoing research aims to optimize these properties through structural modifications and formulation strategies.

In conclusion, Tert-butyl 2-amino-3-methylimidazole-4-carboxylate (CAS No. 2248282-51-9) represents a valuable addition to the library of imidazole derivatives with diverse applications in drug discovery and beyond. Its unique structure and promising biological activities make it a subject of continued interest among researchers in academia and industry alike.